Cas no 142005-11-6 (2-(3-phenylpropanamido)benzoic acid)

• Product Name: 2-(3-phenylpropanamido)benzoic acid
• CAS No: 142005-11-6
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 3733656
• PubChem ID: 10801910
• Update Time: 2025-05-19

2-(3-phenylpropanamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(1-oxo-3-phenylpropyl)amino]-
• 2-(3-phenylpropanamido)benzoic acid
• MFCD00423282
• G28435
• 2-(3-phenylpropanamido)benzoicacid
• EN300-124444
• SCHEMBL10497116
• Z85878918
• JS-3032
• Oprea1_551714
• AKOS000141933
• 2-(3-phenylpropanoylamino)benzoic Acid
• 142005-11-6
• CHEMBL492219
• SFA00511
• CS-0225616

• Inchi： 1S/C16H15NO3/c18-15(11-10-12-6-2-1-3-7-12)17-14-9-5-4-8-13(14)16(19)20/h1-9H,10-11H2,(H,17,18)(H,19,20)
• InChI Key： MNOIKDHVQKNPMT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NC(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 269.10519334Da
• Monoisotopic Mass: 269.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 525.0±43.0 °C at 760 mmHg
• Flash Point: 271.3±28.2 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-(3-phenylpropanamido)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-(3-phenylpropanamido)benzoic acid

Introduction to 2-(3-phenylpropanamido)benzoic acid (CAS No. 142005-11-6)

2-(3-phenylpropanamido)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 142005-11-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its amide and benzoic acid functional groups, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of a phenylpropanamide moiety suggests possible interactions with biological targets, making it a compound of interest for drug discovery initiatives.

The structural motif of 2-(3-phenylpropanamido)benzoic acid consists of a benzoic acid core substituted with an amide group linked to a 3-phenylpropanoyl chain. This configuration imparts unique physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in pharmaceutical development. The benzoic acid moiety is well-known for its role in various pharmacological applications, while the amide functionality provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules incorporating both amide and benzoic acid groups. These structural features are often associated with compounds that exhibit anti-inflammatory, analgesic, and antioxidant properties. For instance, derivatives of benzoic acid have been extensively studied for their roles in modulating enzyme activity and inhibiting inflammatory pathways. The amide group, on the other hand, can serve as a hinge region for protein interactions, enhancing the binding affinity of small-molecule drugs.

One of the most compelling aspects of 2-(3-phenylpropanamido)benzoic acid is its synthetic accessibility. The compound can be readily prepared through established organic synthesis protocols, such as the acylation of 3-phenylpropylamine with benzoyl chloride or the condensation of benzoyl chloride with 3-aminobenzophenone under controlled conditions. These synthetic routes highlight the compound's feasibility for large-scale production and further derivatization, which are essential considerations in drug development pipelines.

The biological activity of 2-(3-phenylpropanamido)benzoic acid has been investigated in several preclinical studies. Research indicates that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its structural similarity to known bioactive molecules suggests potential interactions with receptors or ion channels relevant to therapeutic intervention. These findings underscore the compound's significance as a lead structure in medicinal chemistry.

The pharmacokinetic profile of 2-(3-phenylpropanamido)benzoic acid is another critical area of study. Studies have demonstrated that benzoic acid derivatives generally exhibit moderate oral bioavailability and reasonable tissue distribution, which are favorable attributes for systemic drug delivery. Furthermore, the amide group can influence metabolic stability by affecting enzymatic degradation pathways. Understanding these pharmacokinetic parameters is crucial for optimizing dosing regimens and minimizing potential side effects.

Recent advancements in computational chemistry have further enhanced the exploration of 2-(3-phenylpropanamido)benzoic acid's potential applications. Molecular modeling techniques have been employed to predict binding affinities and identify key interaction sites within biological targets. These computational approaches complement experimental studies by providing rapid screening platforms for hit identification and lead optimization. Such integrative strategies are becoming increasingly prevalent in modern drug discovery efforts.

The versatility of 2-(3-phenylpropanamido)benzoic acid extends beyond its direct pharmacological use; it serves as a valuable scaffold for designing novel therapeutic agents. By incorporating different substituents at strategic positions within its structure, chemists can modulate its biological activity to target specific disease pathways. This flexibility makes it an attractive candidate for collaborative research projects aimed at developing next-generation pharmaceuticals.

In conclusion, 2-(3-phenylpropanamido)benzoic acid (CAS No. 142005-11-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis is accessible, its pharmacological profile is intriguing, and its utility as a scaffold for drug design is substantial. As ongoing studies continue to uncover new insights into its mechanisms of action, this molecule is poised to play a significant role in future therapeutic developments.